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Compound of Interest

Compound Name: Dimefox

Cat. No.: B150142

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount, especially when working with highly toxic organophosphate
compounds like Dimefox. This guide provides essential, immediate safety and logistical
information, including detailed personal protective equipment (PPE) requirements, step-by-step
handling procedures, and compliant disposal plans to build a foundation of trust and safety in
your laboratory operations.

Immediate Safety and Hazard Information

Dimefox is an extremely toxic cholinesterase inhibitor.[1] Acute exposure can be fatal and may
occur through inhalation, skin contact, or ingestion.[2] Symptoms can be delayed for up to 12
hours and include headache, sweating, nausea, vomiting, diarrhea, loss of coordination, and in
severe cases, respiratory arrest and death.[1][3][4] It is a colorless liquid with a fishy odor.[3]
Although it was previously used as an insecticide, it is no longer produced or registered for use
in the United States.[3]

Quantitative Toxicity and Exposure Data

Understanding the quantitative toxicological data and exposure limits for Dimefox is critical for
a comprehensive risk assessment in a laboratory setting.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b150142?utm_src=pdf-interest
https://www.benchchem.com/product/b150142?utm_src=pdf-body
https://www.benchchem.com/product/b150142?utm_src=pdf-body
https://cameochemicals.noaa.gov/chemical/4957
http://cdn.chemservice.com/product/msdsnew/External/English/N-14424%20English%20SDS%20US.pdf
https://cameochemicals.noaa.gov/chemical/4957
https://nj.gov/health/eoh/rtkweb/documents/fs/2342.pdf
https://www.lookchem.com/casno115-26-4.html
https://nj.gov/health/eoh/rtkweb/documents/fs/2342.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/2342.pdf
https://www.benchchem.com/product/b150142?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Parameter Value Species Reference
Oral LD50 1 mg/kg Rat [2]
Dermal LD50 5 mg/kg Rat [2]
Probable Oral Lethal
5-50 mg/kg Human [4]
Dose (Human)
IDLH (Immediately
Dangerous to Life or 1 mg/m3 N/A [31[5]
Health)
Protective Action
o 0.6 mg/m3 N/A [31[5]
Criteria (PAC-1)
Protective Action
o 1 mg/m3 N/A [31[5]
Criteria (PAC-2)
Protective Action
1 mg/m3 N/A

Criteria (PAC-3)

Personal Protective Equipment (PPE) for Handling
Dimefox

A stringent PPE protocol is mandatory when handling Dimefox to prevent any potential
exposure.
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Protection Type

Specific Recommendations

Respiratory Protection

A NIOSH/MSHA approved air-supplied
respirator is advised if workplace exposure limits
are exceeded. A full-face respirator with a multi-
purpose combination (US) or type ABEK (EN
14387) cartridge is recommended.[6] For
emergency situations, a positive pressure,
pressure-demand, full facepiece self-contained
breathing apparatus (SCBA) or a pressure-
demand supplied air respirator with escape
SCBA s required.[1][7]

Hand Protection

Wear appropriate chemical-resistant gloves.[2]
Neoprene and Silver Shield®/4H® have shown
breakthrough times of over 8 hours for

organophosphorus compounds.[5]

Eye and Face Protection

Use a full-face respirator. If not using a full-face
respirator, chemical safety goggles in
combination with a face shield are necessary.[3]

An eyewash station should be readily available.

[6]

Skin and Body Protection

Wear appropriate chemical-resistant clothing
and an impervious apron.[2] For
organophosphorus compounds, Tychem® BR,
LV, Responder®, and TK have demonstrated
breakthrough times of more than 8 hours.[3][5]
In emergency scenarios, a fully-encapsulating,

chemical-resistant suit is necessary.[1][7]

Experimental Protocol: Safe Handling of Dimefox

This protocol outlines the procedural, step-by-step guidance for the safe handling of Dimefox

in a laboratory setting.

1. Pre-Experiment Preparation:
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Ensure all personnel are trained on the hazards of Dimefox and this specific handling
protocol.

Verify that all required PPE is available, in good condition, and properly fitted.

Confirm that the designated work area (e.g., a certified chemical fume hood) is clean,
uncluttered, and the ventilation is functioning correctly.

Ensure emergency equipment, including an eyewash station, safety shower, and spill kit, is
accessible and operational.

Prepare all necessary reagents and equipment before handling Dimefox to minimize time
spent in the active handling phase.

. Handling Procedure:

Don all required PPE as specified in the table above before entering the designated handling
area.

Conduct all manipulations of Dimefox within a certified chemical fume hood with the sash at
the lowest practical height.

Use compatible materials for handling and storage, as Dimefox can be corrosive to metals.

[3]

Avoid contact with incompatible materials such as reducing agents (e.g., lithium, sodium,
aluminum and their hydrides) and oxidizing agents (e.g., perchlorates, peroxides,
permanganates, nitrates, chlorine, bromine, and fluorine).[3]

Use the smallest quantity of Dimefox necessary for the experiment.

Keep containers of Dimefox tightly sealed when not in use.

. Post-Handling and Decontamination:

Decontaminate all surfaces and equipment that may have come into contact with Dimefox
using an appropriate method.
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 Remove PPE in a designated area, avoiding cross-contamination.

e Wash hands and any potentially exposed skin thoroughly with soap and water after removing
gloves.[1]

o Contaminated clothing should be removed immediately and washed before reuse.[2] Any
clothing that cannot be decontaminated, such as leather, should be disposed of as
hazardous waste.[3]

Emergency and Spill Response

In the event of an emergency, follow these procedures:

e Spill or Leak:
o Evacuate personnel from the immediate area and secure all entrances.[3]
o Eliminate all ignition sources.[3]
o If safe to do so, stop the leak.[1]

o For small spills, absorb the liquid with vermiculite, dry sand, earth, or a similar non-
combustible material and place it into a sealed, labeled container for disposal.[1][3]

o For large spills, dike the area far ahead of the spill for later disposal.[1]
o Ventilate the spill area.[3]
o DO NOT wash spills into the sewer system.[3]

e EXxposure:

o Inhalation: Move the victim to fresh air. If breathing is difficult, administer 100% humidified
oxygen. If breathing has stopped, provide artificial respiration. Seek immediate medical
attention.[1]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area
with large amounts of soap and water. Seek immediate medical attention.[1][2]
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o Eye Contact: Immediately flush the eyes with lukewarm water for at least 15 minutes,
lifting the upper and lower eyelids. Remove contact lenses if present and easy to do so.
Seek immediate medical attention.[1]

o Ingestion: Immediately call a poison center or doctor. Rinse the mouth. Do not induce

vomiting.[2]
Disposal Plan
Dimefox and any contaminated materials must be disposed of as hazardous waste.

¢ Collect all Dimefox waste, including contaminated PPE and spill cleanup materials, in

sealed and properly labeled containers.[3]
o Store waste containers in a designated, secure area.

» Dispose of the hazardous waste through a licensed waste disposal company, following all
local, regional, and national regulations.[2][8] Empty containers may retain product residue
and should be handled as hazardous waste.[2]

Diagrams
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Dimefox Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Dimefox.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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